Cas no 338411-58-8 ((4-Chlorophenyl)(3-{[(2,4-dichlorophenyl)sulfonyl]methyl}-1-benzofuran-2-yl)methanone)

• Product Name: (4-Chlorophenyl)(3-{[(2,4-dichlorophenyl)sulfonyl]methyl}-1-benzofuran-2-yl)methanone
• CAS No: 338411-58-8
• MF: C₂₂H₁₃Cl₃O₄S
• MW: 479.760222196579
• CID: 5014015
• Update Time: 2025-05-26

(4-Chlorophenyl)(3-{[(2,4-dichlorophenyl)sulfonyl]methyl}-1-benzofuran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzoyl)-3-[(2,4-dichlorobenzenesulfonyl)methyl]-1-benzofuran
• (4-chlorophenyl)(3-{[(2,4-dichlorophenyl)sulfonyl]methyl}-1-benzofuran-2-yl)methanone
• Oprea1_566727
• (4-Chlorophenyl)(3-{[(2,4-dichlorophenyl)sulfonyl]methyl}-1-benzofuran-2-yl)methanone

• Inchi： 1S/C22H13Cl3O4S/c23-14-7-5-13(6-8-14)21(26)22-17(16-3-1-2-4-19(16)29-22)12-30(27,28)20-10-9-15(24)11-18(20)25/h1-11H,12H2
• InChI Key： WVEIGEZWOKKUPC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(CC1=C(C(C2C=CC(=CC=2)Cl)=O)OC2C=CC=CC1=2)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 716
• XLogP3: 6.6
• Topological Polar Surface Area: 72.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Chlorophenyl)(3-{[(2,4-dichlorophenyl)sulfonyl]methyl}-1-benzofuran-2-yl)methanone

Comprehensive Overview of (4-Chlorophenyl)(3-{[(2,4-dichlorophenyl)sulfonyl]methyl}-1-benzofuran-2-yl)methanone (CAS No. 338411-58-8)

The compound (4-Chlorophenyl)(3-{[(2,4-dichlorophenyl)sulfonyl]methyl}-1-benzofuran-2-yl)methanone, identified by CAS No. 338411-58-8, is a structurally complex organic molecule with significant potential in various research and industrial applications. This benzofuran derivative features a sulfonylmethyl group and a chlorophenyl moiety, which contribute to its unique chemical properties. Researchers are increasingly interested in this compound due to its potential role in pharmaceutical intermediates and material science applications.

One of the key reasons for the growing attention toward CAS No. 338411-58-8 is its relevance in drug discovery and medicinal chemistry. The presence of both chlorophenyl and dichlorophenyl groups suggests potential bioactivity, making it a candidate for further investigation in targeted therapies. Recent trends in AI-driven drug design have also highlighted the importance of such compounds in virtual screening and molecular docking studies.

From a synthetic chemistry perspective, the sulfonylmethyl group in this compound offers versatility in further functionalization. This feature aligns with the current demand for green chemistry and sustainable synthesis methods. Researchers are exploring eco-friendly catalytic systems to optimize the production of similar benzofuran derivatives, reducing waste and energy consumption.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic structure and electron-withdrawing groups make it a promising candidate for organic electronics. With the rise of flexible electronics and OLED technologies, such compounds are being studied for their optoelectronic properties. The chlorophenyl substitution pattern may influence charge transport characteristics, a hot topic in next-generation display materials.

Analytical characterization of CAS No. 338411-58-8 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in research settings, especially when the compound is used as a building block for more complex molecules. The scientific community has shown particular interest in its crystal structure and intermolecular interactions, which are important for understanding its physical properties.

Regarding stability and handling, proper storage conditions are essential for maintaining the integrity of this compound. While not classified as hazardous under standard conditions, researchers should follow general laboratory safety protocols when working with organic synthetic intermediates. The compound's thermal stability and solubility profile are frequently studied parameters that influence its practical applications.

In the context of intellectual property, CAS No. 338411-58-8 has been referenced in several patent applications, particularly those related to heterocyclic chemistry and functional materials. This reflects the commercial potential of such specialized chemicals. Companies involved in custom synthesis and contract research often seek information about its availability and synthetic routes.

Future research directions for this compound may include exploring its biological activity through systematic screening, optimizing its synthetic pathway for scale-up production, and investigating its potential in catalysis or polymer chemistry. The integration of computational chemistry tools with experimental studies could accelerate these investigations, addressing current challenges in structure-activity relationships.

For researchers sourcing this material, it's important to verify the purity specifications and obtain proper analytical data. Reputable suppliers typically provide certificates of analysis and detailed technical data sheets. The compound's storage stability under various conditions is another practical consideration for laboratory use.

In conclusion, (4-Chlorophenyl)(3-{[(2,4-dichlorophenyl)sulfonyl]methyl}-1-benzofuran-2-yl)methanone represents an interesting case study in modern specialty chemicals development. Its multifaceted potential across different scientific disciplines makes it a valuable subject for ongoing research, particularly in the context of advancing molecular design strategies and functional material innovation.